Cas no 2138209-08-0 (Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate
• CAS No: 2138209-08-0
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5978006
• PubChem ID: 165842319
• Update Time: 2025-05-22

Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate
• EN300-740081
• 2138209-08-0
• Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-7-6-9(8-13)12(4)15-5/h9H,6-8H2,1-5H3
• InChI Key： OKAKZVQRSGHGLW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)N(C)OC)=O

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Additional information on Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate

Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate (CAS No. 2138209-08-0) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, catalysis, and advanced materials synthesis.

Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate belongs to the class of tertiary butyl esters, which are widely used in organic synthesis as protecting groups or intermediates. The molecule features a pyrrolidine ring, a five-membered nitrogen-containing heterocycle, which is known for its stability and ability to participate in various chemical reactions. The presence of the methoxy(methyl)amino group introduces additional functionality, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of tert-butyl esters in the development of biodegradable polymers and drug delivery systems. The ester group in Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate can undergo controlled hydrolysis under specific conditions, making it an attractive candidate for applications in biomedical engineering. Researchers have explored its potential as a precursor for synthesizing biocompatible materials that can degrade safely within the human body.

The pyrrolidine ring in this compound plays a crucial role in its reactivity and stability. Pyrrolidines are known for their ability to act as templates in organocatalysis, facilitating various transformations such as aldol reactions and Michael additions. The substitution pattern on the pyrrolidine ring in Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate further enhances its catalytic potential, making it a promising candidate for asymmetric catalysis.

One of the most exciting developments involving Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate is its application in the synthesis of bioactive compounds. Recent research has demonstrated that this compound can serve as a key intermediate in the construction of complex natural product analogs. Its ability to undergo both nucleophilic and electrophilic substitutions makes it highly versatile in organic synthesis.

In terms of physical properties, Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate exhibits a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 245 g/mol, and it has a density of about 1.05 g/cm³. These properties make it suitable for use in various laboratory settings, including high-throughput screening and combinatorial chemistry.

The synthesis of Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. One common approach involves the alkylation of pyrrolidine derivatives followed by esterification with tert-butanol. Researchers have also explored alternative routes using transition metal catalysts to improve reaction efficiency and selectivity.

From an environmental perspective, Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate has shown promise as a green chemical intermediate due to its compatibility with sustainable synthetic methods. Its use in environmentally friendly processes aligns with current trends toward greener chemistry practices, reducing waste and minimizing the environmental footprint of chemical manufacturing.

In conclusion, Tert-butyl 3-[methoxy(methyl)amino]pyrrolidine-1-carboxylate (CAS No. 2138209-08-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and sustainable chemistry.